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Compound of Interest

Compound Name:
2-Fluoro-3-methoxyphenylboronic

acid

Cat. No.: B151145 Get Quote

An In-depth Guide to the Molecular Weight of 2-Fluoro-3-methoxyphenylboronic acid

For researchers, scientists, and professionals in drug development, precise molecular data is

the cornerstone of discovery. This document provides a detailed examination of the molecular

weight of 2-Fluoro-3-methoxyphenylboronic acid (CAS Number: 352303-67-4), a compound

of interest in synthetic chemistry and pharmaceutical research.

Compound Identification and Properties
2-Fluoro-3-methoxyphenylboronic acid is a functionalized phenylboronic acid derivative. Its

key identifiers and physicochemical properties are summarized below. The molecular weight is

consistently reported as 169.95 g/mol [1][2][3][4][5].

Identifier Value

IUPAC Name (2-fluoro-3-methoxyphenyl)boronic acid[3][4]

CAS Number 352303-67-4[1][3][6]

Molecular Formula C₇H₈BFO₃[2][3][4][5][6]

Molecular Weight 169.95 g/mol [1][2][3][4][5]

Melting Point 117-122 °C[1][3]
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Molecular Weight Calculation
The molecular weight of a compound is the sum of the atomic weights of its constituent atoms.

The calculation for 2-Fluoro-3-methoxyphenylboronic acid, based on its molecular formula

C₇H₈BFO₃, is detailed in the following table. Standard atomic weights published by the IUPAC

are used for this calculation.

Element (Symbol) Count
Standard Atomic
Weight ( g/mol )

Total Weight (
g/mol )

Carbon (C) 7 12.011 84.077

Hydrogen (H) 8 1.008 8.064

Boron (B) 1 10.811 10.811

Fluorine (F) 1 18.998 18.998

Oxygen (O) 3 15.999 47.997

Total Molecular

Weight
169.947

Note: The calculated molecular weight of 169.947 g/mol aligns closely with the commonly cited

value of 169.95 g/mol .

Elemental Composition Workflow
The logical relationship for determining the molecular weight is based on the compound's

elemental composition. This workflow can be visualized as a hierarchical breakdown from the

compound to its individual atomic components.
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Caption: Elemental composition of the target compound.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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